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2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine

Name: 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
Brand: Smolecule
SKU: S6496805
Rating: 4.5 (5 reviews)

Catalog No.

S6496805

CAS No.

2742656-07-9

M.F

C18H16N4O

M. Wt

304.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazo...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

CAS Number

2742656-07-9

Product Name

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine

Molecular Formula

C18H16N4O

Molecular Weight

304.3

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine, also known as OXBn, is a small organic molecule that has received considerable attention in the scientific community due to its unique properties and potential applications in various fields of research and industry. In this paper, we will examine the definition and background of OXBn, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine is a synthetic organic compound that belongs to the class of benzodiazole derivatives. It was first synthesized by Liang and co-workers in 2008 as a potential fluorescent probe for monitoring biochemical activities in living cells. Since then, 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has been extensively studied for its unique physicochemical and biological properties. The compound has a molecular formula of C22H18N4O, a molecular weight of 362.41 g/mol, and a melting point of 205-208°C.

Physical and Chemical Properties

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine is a yellow powder that is sparingly soluble in water but soluble in common organic solvents such as chloroform, methanol, and dimethyl sulfoxide. It exhibits intense fluorescence with an emission maximum at 541 nm when excited at 490 nm. The compound is stable under normal laboratory conditions but can decompose upon exposure to heat, light, or strong acids or bases.

Synthesis and Characterization

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine can be synthesized via a multi-step reaction starting from 2-amino-4-nitrophenol and 2-bromo-1-phenyl-1H-benzo[d]imidazole. The synthesis involves several intermediate steps such as reduction, cyclization, and coupling reactions. The purity and identity of the compound can be confirmed by various analytical techniques such as high-performance liquid chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy.

Analytical Methods

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine can be quantified in biological samples using different analytical methods such as fluorescence spectroscopy, high-performance liquid chromatography, and capillary electrophoresis. These methods are sensitive, specific, and reproducible, and can be used to determine the concentration of the compound in various matrices such as blood, urine, and tissues.

Biological Properties

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has been shown to possess various biological activities such as antitumor, antibacterial, antifungal, and antiviral properties. It has also been demonstrated to be an effective fluorescent probe for imaging cellular organelles and monitoring biological processes such as apoptosis, autophagy, and reactive oxygen species generation. The compound has good biocompatibility and low cytotoxicity in vitro, making it a promising candidate for biological applications.

Toxicity and Safety in Scientific Experiments

Although 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has been shown to have low toxicity in vitro, its acute and chronic toxicity needs to be evaluated in vivo. It is important to follow the proper safety protocols when handling and using 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in laboratory experiments to avoid any potential hazards.

Applications in Scientific Experiments

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has a wide range of applications in scientific experiments such as bioimaging, drug delivery, and biosensing. It can be used as a fluorescent probe to monitor the progression of various diseases such as cancer, Alzheimer's, and Parkinson's disease. It can also be incorporated into drug delivery systems to enhance drug efficacy and specificity. Moreover, 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine can be used as a biosensor to detect biomolecules such as DNA, RNA, and proteins with high sensitivity and selectivity.

Current State of Research

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine is a relatively new compound that has attracted considerable attention in recent years. Several studies have demonstrated its potential applications in various fields of research and industry. However, more research is still needed to fully understand the properties and behavior of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine and its potential applications.

Potential Implications in Various Fields of Research and Industry

2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has the potential to impact various fields of research and industry such as medicine, biotechnology, materials science, and electronics. It can be used as a tool for drug discovery and development, as a diagnostic tool for medical imaging, or in the development of advanced materials and electronic devices.

Limitations and Future Directions

Despite its promising properties, 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has several limitations that need to be addressed in future research. These include improving its stability, enhancing its specificity for certain biological targets, and investigating its long-term safety and toxicity in vivo. Furthermore, new applications and potential uses for 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in different fields of research and industry need to be explored.

Future Directions

1. Investigate the potential of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in the development of therapeutics for diseases such as cancer, Alzheimer's, and Parkinson's disease.
2. Develop new biosensors based on 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine for the detection of biomolecules such as DNA, RNA, and proteins.
3. Improve the specificity and sensitivity of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine for specific biological targets such as mitochondria or lysosomes.
4. Investigate the use of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine as a tool for drug delivery and enhancing the efficacy of existing drugs.
5. Explore the potential of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine as a fluorescent probe for monitoring metabolic activity in living cells.
6. Investigate the use of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in the development of advanced materials and electronic devices.
7. Study the long-term safety and toxicity of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in vivo to assess its potential as a therapeutic agent in humans.
8. Develop new synthetic routes for the preparation of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine to enhance yield and purity.
9. Evaluate the potential of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in the development of biosensors for environmental monitoring and sensing.
10. Investigate the feasibility of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine as a tool for targeted gene therapy.

Conclusion

In conclusion, 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine is a unique organic compound that has attracted considerable attention in recent years due to its promising physicochemical and biological properties. It has the potential to impact various fields of research and industry, including medicine, biotechnology, materials science, and electronics. However, more research is still needed to fully understand its properties and limitations and to explore its potential applications in these different fields.